Cas no 1803824-32-9 (Ethyl 2,4-difluoro-6-nitrobenzoate)

Ethyl 2,4-difluoro-6-nitrobenzoate structure
1803824-32-9 structure
Product Name:Ethyl 2,4-difluoro-6-nitrobenzoate
CAS No:1803824-32-9
MF:C9H7F2NO4
MW:231.152989625931
CID:4705984
Update Time:2023-08-15

Ethyl 2,4-difluoro-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,4-difluoro-6-nitrobenzoate
    • Inchi: 1S/C9H7F2NO4/c1-2-16-9(13)8-6(11)3-5(10)4-7(8)12(14)15/h3-4H,2H2,1H3
    • InChI Key: KODAHIRBODKGKU-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(=C1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Topological Polar Surface Area: 72.1

Ethyl 2,4-difluoro-6-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015007951-250mg
Ethyl 2,4-difluoro-6-nitrobenzoate
1803824-32-9 97%
250mg
504.00 USD 2021-06-21
Alichem
A015007951-500mg
Ethyl 2,4-difluoro-6-nitrobenzoate
1803824-32-9 97%
500mg
831.30 USD 2021-06-21
Alichem
A015007951-1g
Ethyl 2,4-difluoro-6-nitrobenzoate
1803824-32-9 97%
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1,460.20 USD 2021-06-21
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